Cas no 82499-04-5 (6-methylsulfonyl-7h-purin-2-amine)

82499-04-5 structure
Product name:6-methylsulfonyl-7h-purin-2-amine
6-methylsulfonyl-7h-purin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-methylsulfonyl-7h-purin-2-amine
- NSC63446
- 6-(Methylsulfonyl)-9H-purin-2-ylamine
- NCIMech_000106
- AC1NS02Q
- NCIOpen2_002874
- CTK5E9748
- CCG-35439
- NSC 63446
- 6-(Methylsulfonyl)-9H-purin-2-amine
- 9H-Purin-2-amine, 6-(methylsulfonyl)-
- 82499-04-5
- DTXSID80231779
- DTXCID60154270
- PD011685
- ERG4LK6PSH
- NSC-63446
- CHEMBL1991175
- 6-methylsulfonyl-9H-purin-2-amine
- 1H-Purin-2-amime, 6-(methylsulfonyl)-
- NCI60_011446
-
- Inchi: InChI=1S/C6H7N5O2S/c1-14(12,13)5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)
- InChI Key: BMLIZZUILSDYDO-UHFFFAOYSA-N
- SMILES: CS(=O)(=O)C1=NC(=NC2=C1NC=N2)N
Computed Properties
- Exact Mass: 213.03204566g/mol
- Monoisotopic Mass: 213.03204566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 123Ų
6-methylsulfonyl-7h-purin-2-amine Related Literature
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
-
Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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